Cas no 61494-52-8 (Pyrene 1-Sulfonyl Chloride)

• Product Name: Pyrene 1-Sulfonyl Chloride
• CAS No: 61494-52-8
• MF: C₁₆H₉ClO₂S
• MW: 300.759462118149
• MDL: MFCD00467267
• CID: 502771
• PubChem ID: 2762670
• Update Time: 2025-05-22

Pyrene 1-Sulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 1-Pyrenesulfonylchloride
• 1-pyrene-sulfonyl chloride
• 1-pyrenesulfonyl choride
• PYRENE 1-SULFONYL CHLORIDE
• pyrenesulfonylchloride
• SCHEMBL1285825
• 61494-52-8
• Pyrene-1-sulfonyl Chloride
• 1-PYRENESULFONYL CHLORIDE
• YTFLOMYZTLUWHX-UHFFFAOYSA-N
• Pyrene 1-Sulfonyl Chloride

• MDL： MFCD00467267
• Inchi： 1S/C16H9ClO2S/c17-20(18,19)14-9-7-12-5-4-10-2-1-3-11-6-8-13(14)16(12)15(10)11/h1-9H
• InChI Key： YTFLOMYZTLUWHX-UHFFFAOYSA-N
• SMILES： ClS(C1C=CC2=CC=C3C=CC=C4C=CC=1C2=C43)(=O)=O

Computed Properties

• Exact Mass: 300.00100
• Monoisotopic Mass: 300.001
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 483
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Density: 1.514
• Boiling Point: 472°C at 760 mmHg
• Flash Point: 239.3°C
• Refractive Index: 1.805
• PSA: 42.52000
• LogP: 5.59230

Pyrene 1-Sulfonyl Chloride Security Information

• Hazardous Material transportation number：UN 3261 8/PG 2
• Hazard Category Code： 34
• Safety Instruction： S26; S36/37/39; S45
• Hazardous Material Identification：
• Risk Phrases：R34
• Storage Condition：2-8°C

Additional information on Pyrene 1-Sulfonyl Chloride

Comprehensive Guide to Pyrene 1-Sulfonyl Chloride (CAS No. 61494-52-8): Properties, Applications, and Innovations

Pyrene 1-Sulfonyl Chloride (CAS No. 61494-52-8) is a specialized organic compound widely recognized for its versatility in synthetic chemistry and material science. This sulfonyl chloride derivative of pyrene is a highly reactive intermediate, making it invaluable for fluorescence labeling, polymer modification, and pharmaceutical research. Its unique structure, combining a polycyclic aromatic hydrocarbon (PAH) core with a sulfonyl chloride functional group, enables precise molecular conjugation and cross-linking reactions.

In recent years, the demand for Pyrene 1-Sulfonyl Chloride has surged due to its role in advanced material design, particularly in OLEDs (organic light-emitting diodes) and sensors. Researchers frequently search for "Pyrene derivatives for optoelectronics" or "CAS 61494-52-8 solubility and stability," reflecting growing interest in its photophysical properties. The compound’s ability to enhance luminescence efficiency and thermal stability in polymers aligns with trends in sustainable technology and green chemistry.

From a synthetic perspective, Pyrene 1-Sulfonyl Chloride is often employed in peptide coupling and bioconjugation. Its sulfonyl chloride group reacts selectively with amines and alcohols, facilitating the creation of amide bonds or sulfonate esters. This reactivity is critical for probe development in bioimaging and drug delivery systems. Common queries like "how to store Pyrene 1-Sulfonyl Chloride" highlight practical concerns, emphasizing the need for anhydrous conditions and low-temperature storage to prevent hydrolysis.

Environmental and safety considerations are also pivotal. While not classified as hazardous under standard regulations, Pyrene 1-Sulfonyl Chloride requires careful handling due to its moisture sensitivity. Users often search for "alternatives to sulfonyl chlorides" or "eco-friendly pyrene derivatives," indicating a shift toward safer reagents. Innovations such as water-stable analogs or solid-supported variants are gaining traction in industrial applications.

In summary, Pyrene 1-Sulfonyl Chloride (CAS No. 61494-52-8) remains a cornerstone in organic synthesis and material engineering. Its adaptability to emerging technologies and alignment with scientific trends ensure its relevance in both academic and industrial settings. Future research may focus on improving its stability or expanding its utility in nanotechnology and renewable energy applications.